Cas no 1784278-30-3 (3-Isothiazolecarboxylic acid, 4-bromo-, methyl ester)

• Product Name: 3-Isothiazolecarboxylic acid, 4-bromo-, methyl ester
• CAS No: 1784278-30-3
• MF: C₅H₄BrNO₂S
• MW: 222.06
• MDL: MFCD28637885
• CID: 5520521
• PubChem ID: 84028214
• Update Time: 2026-03-10

3-Isothiazolecarboxylic acid, 4-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazolecarboxylic acid, 4-bromo-, methyl ester
• methyl 4-bromoisothiazole-3-carboxylate
• MFCD28637885
• 1784278-30-3
• D80070
• Methyl 4-bromoisothiazole-3-carboxylate, 95%
• METHYL 4-BROMO-1,2-THIAZOLE-3-CARBOXYLATE

• MDL： MFCD28637885
• Inchi： 1S/C5H4BrNO2S/c1-9-5(8)4-3(6)2-10-7-4/h2H,1H3
• InChI Key： RACIHUUPDWAOGT-UHFFFAOYSA-N
• SMILES： S1C=C(Br)C(C(OC)=O)=N1

Computed Properties

• Exact Mass: 220.91461g/mol
• Monoisotopic Mass: 220.91461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.4Ų

Additional information on 3-Isothiazolecarboxylic acid, 4-bromo-, methyl ester

Comprehensive Guide to 3-Isothiazolecarboxylic acid, 4-bromo-, methyl ester (CAS No. 1784278-30-3): Properties, Applications, and Market Insights

3-Isothiazolecarboxylic acid, 4-bromo-, methyl ester (CAS No. 1784278-30-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated isothiazole derivative is widely recognized for its unique chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. With the increasing demand for novel heterocyclic compounds in drug discovery, 4-bromo-3-isothiazolecarboxylic acid methyl ester has emerged as a key building block for medicinal chemists.

The molecular structure of 3-Isothiazolecarboxylic acid, 4-bromo-, methyl ester features a five-membered heterocyclic ring containing nitrogen and sulfur atoms, with a bromine substituent at the 4-position and a methoxycarbonyl group at the 3-position. This distinctive arrangement contributes to its reactivity and makes it particularly useful in cross-coupling reactions, which are fundamental in modern organic synthesis. Researchers frequently search for "CAS 1784278-30-3 synthesis method" or "4-bromo isothiazole derivatives applications," reflecting the growing interest in this compound class.

In pharmaceutical applications, methyl 4-bromo-3-isothiazolecarboxylate serves as a crucial precursor for developing potential therapeutic agents. Its structural motif appears in several drug candidates targeting neurological disorders and infectious diseases. The compound's versatility allows for various modifications, enabling medicinal chemists to explore structure-activity relationships. Recent publications have highlighted its use in creating novel kinase inhibitors, addressing one of the hottest topics in current drug development.

The agrochemical industry has also shown considerable interest in 3-Isothiazolecarboxylic acid, 4-bromo-, methyl ester derivatives. These compounds demonstrate promising activity as fungicides and bactericides, particularly in crop protection formulations. With the global push toward sustainable agriculture and reduced environmental impact, researchers are actively investigating "brominated isothiazole biocides" as potential alternatives to traditional pesticides.

From a synthetic chemistry perspective, CAS 1784278-30-3 offers multiple reactive sites for further functionalization. The bromine atom facilitates various palladium-catalyzed coupling reactions, while the ester group can be hydrolyzed or transformed into other functional groups. This dual reactivity makes the compound particularly valuable for parallel synthesis and combinatorial chemistry approaches, which are essential for rapid drug discovery.

Market analysis indicates steady growth in demand for 4-bromo-3-isothiazolecarboxylic acid methyl ester, driven by expanding research in both pharmaceutical and agricultural sectors. Specialty chemical suppliers have reported increased inquiries about "high purity 1784278-30-3" and "custom synthesis isothiazole derivatives," reflecting the compound's rising importance in industrial applications. Current pricing trends suggest moderate stability, with occasional fluctuations based on raw material availability.

Quality control aspects of 3-Isothiazolecarboxylic acid, 4-bromo-, methyl ester production are critical for research applications. Analytical methods typically involve HPLC purity assessment, NMR characterization, and mass spectrometry confirmation. The compound generally appears as a white to off-white crystalline solid with good stability under recommended storage conditions (typically 2-8°C in airtight containers).

Environmental and safety considerations for handling methyl 4-bromo-3-isothiazolecarboxylate follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. Disposal should comply with local regulations for organic bromine-containing compounds.

Future research directions for CAS 1784278-30-3 derivatives may explore their potential in materials science applications. Preliminary studies suggest possible uses in organic electronic materials and coordination chemistry. The compound's ability to coordinate with metal ions through its heteroatoms opens possibilities for catalytic applications and functional material development.

For researchers considering 3-Isothiazolecarboxylic acid, 4-bromo-, methyl ester for their projects, several commercial sources offer the compound in various quantities. Technical specifications typically include ≥95% purity by HPLC, with some suppliers providing custom purification services. Recent patents indicate growing intellectual property activity surrounding isothiazole derivatives, suggesting increasing commercial interest in this chemical space.

The synthesis of 4-bromo-3-isothiazolecarboxylic acid methyl ester typically involves bromination of the parent isothiazole system followed by esterification. Alternative routes may start from different precursors depending on desired substitution patterns. Process optimization studies continue to improve yields and reduce environmental impact, aligning with green chemistry principles.

In analytical applications, 1784278-30-3 and related compounds serve as reference standards and analytical markers. Their distinct UV-Vis and mass spectral characteristics make them useful for method development and validation in pharmaceutical quality control laboratories. Recent advancements in analytical techniques have improved detection limits for such heterocyclic compounds.

Academic interest in 3-Isothiazolecarboxylic acid, 4-bromo-, methyl ester continues to grow, with numerous citations in recent chemical literature. Research groups worldwide are investigating its reactivity patterns and potential applications in various chemical transformations. The compound's versatility ensures its place as a valuable tool in synthetic organic chemistry for years to come.